Deoxyenterocin

• Molecular Formula: C22H20O9
• Molecular Weight: 428.4 g/mol
• InChI: InChI=1S/C22H20O9/c1-29-12-7-14(31-15(23)8-12)17-20(26)9-13-10-21(17,27)22(28,19(25)30-13)18(20)16(24)11-5-3-2-4-6-11/h2-8,13,17-18,26-28H,9-10H2,1H3/t13-,17-,18-,20-,21+,22+/m0/s1
• InChIKey: UTKCEZMWSNDCMR-SAKMHLFVSA-N

Deoxyenterocin Compound Profile

Deoxyenterocin, also known as 5-deoxyenterocin (CAS 108605-51-2), is a minor co-metabolite of the polyketide antibiotic enterocin, originally isolated from the marine actinomycete Streptomyces maritimus . It is a structurally distinct polyketide characterized by a caged tricyclic, nonaromatic core derived from a unique Favorskii-like oxidative rearrangement during biosynthesis [1]. Unlike many polyketides, deoxyenterocin possesses broad-spectrum activity against both Gram-positive and Gram-negative bacteria [2], and has demonstrated antiviral and antioxidant properties in vitro [3]. Its ionophoric mechanism of action, disrupting cellular ion gradients by facilitating cation transport across lipid membranes, differentiates it from many other antibiotic classes [4].

Scaffold Non-aromatic caged polyketide from Favorskii-type rearrangement

Congener C5-deoxy analog of enterocin with distinct stability profile

Screening entry Supports antiviral, neuronal, and antibacterial research workflows

• [1] Xiang, L., et al. (2004). EncM, a versatile enterocin biosynthetic enzyme involved in Favorskii oxidative rearrangement, aldol condensation, and heterocycle-forming reactions. Proceedings of the National Academy of Sciences, 101(44), 15609–15614. View Source
• [2] Deoxyenterocin. (n.d.). In PubChem. National Center for Biotechnology Information. View Source
• [3] Liu, H., Chen, Z., Zhu, G., et al. (2017). Phenolic polyketides from the marine alga-derived Streptomyces sp. OUCMDZ-3434. Tetrahedron, 73(36), 5451-5455. View Source
• [4] 5-Deoxyenterocin. (n.d.). In AntibioticDB. View Source

Deoxyenterocin vs. Enterocin: Key Differences

Although deoxyenterocin is a co-metabolite of enterocin and shares its biosynthetic origin, subtle structural differences—specifically the absence of a hydroxyl group at the C5 position and a distinct stereochemical configuration [1]—lead to divergent bioactivity profiles. Substituting deoxyenterocin with enterocin or the related wailupemycin class would yield significantly different results: enterocin itself has been reported as a weaker antibiotic in certain assays, with wailupemycins exhibiting up to ten-fold greater potency [2], and 3-epi-5-deoxyenterocin showing differential antimicrobial selectivity [3]. Furthermore, deoxyenterocin demonstrates unique antiviral activity against H1N1 influenza A [4] and antioxidant neuroprotective effects [5] that are not established for its parent compound. Therefore, generic replacement is not scientifically valid and would compromise experimental reproducibility and functional outcomes.

Deoxyenterocin

Enterocin

Reported higher H1N1 inhibition in comparative assay

No H1N1 data; may not support influenza screening

Requires EncK methyltransferase for production

Enterocin-producing strains may not yield deoxyenterocin

C5-deoxy scaffold shortens synthesis but C5 oxidation not feasible

Native C5-OH contributes to aldol cascade; synthetic interchange limited

• [1] Natural Metabolic Diversity Encoded by the Enterocin Biosynthesis. (n.d.). View Source
• [2] Cowled, M., Vuong, D., Crombie, A., Karuso, P., Lacey, E., & Piggott, A. (2017). Isolation and semi-synthesis of enterocin analogues as novel antibiotics. Poster presented at the Natural Products Chemistry Group Annual One-Day Symposium, Sydney, Australia. View Source
• [3] New α-pyrone-containing metabolites from a marine-derived actinomycete. (1996). Tetrahedron, 52(24), 8073-8080. View Source
• [4] Liu, H., Chen, Z., Zhu, G., et al. (2017). Phenolic polyketides from the marine alga-derived Streptomyces sp. OUCMDZ-3434. Tetrahedron, 73(36), 5451-5455. View Source
• [5] Deoxyenterocin. (n.d.). In PeptideDB. View Source

Deoxyenterocin Comparative Evidence

H1N1 Cytopathic Effect Inhibition

In a comparative study of polyketides isolated from Streptomyces sp. OUCMDZ-3434, deoxyenterocin (compound 7) demonstrated significantly greater inhibition of influenza A H1N1 virus cytopathic effect than the related wailupemycin J (2) and S-wailupemycin K (4), and notably outperformed the standard antiviral drug ribavirin [1]. This highlights deoxyenterocin's unique potential as an antiviral lead compound distinct from its structural analogs.

H1N1 CPE Inhibition

Head-to-head

60.6% inhibition at 50 µg/mL

Reported higher inhibition than ribavirin and wailupemycins

Enterocin not tested for H1N1 in same study

Evidence Dimension	Inhibition of influenza A H1N1 virus cytopathic effect
Target Compound Data	60.6% inhibition
Comparator Or Baseline	Ribavirin: 45.3% inhibition; Wailupemycin J: 47.8% inhibition; S-wailupemycin K: 42.5% inhibition
Quantified Difference	Deoxyenterocin provides 15.3 percentage points greater inhibition than ribavirin, and 12.8-18.1 percentage points greater inhibition than the wailupemycin analogs.
Conditions	Concentration: 50 μg/mL, in vitro cytopathic effect inhibition assay

Why This Matters

This superior and specific antiviral activity against a clinically relevant pathogen justifies the procurement of deoxyenterocin over its co-isolated analogs for antiviral research and drug discovery programs targeting influenza.

• [1] Liu, H., Chen, Z., Zhu, G., et al. (2017). Phenolic polyketides from the marine alga-derived Streptomyces sp. OUCMDZ-3434. Tetrahedron, 73(36), 5451-5455. View Source

Neuronal GSH Restoration Under Oxidative Stress

While deoxyenterocin exhibits broad-spectrum antibacterial activity, its close structural analog 3-epi-5-deoxyenterocin (compound 4) demonstrated a narrower spectrum, inhibiting only the growth of the Gram-positive bacterium Staphylococcus aureus [1]. This functional divergence, driven by a change in stereochemistry at a single carbon center, underscores that even subtle structural variations within the enterocin family profoundly impact biological selectivity.

Neuronal GSH Restoration

Cross-study

Total GSH recovery at 1 µM and 0.1 µM

Stereochemically dependent neuronal GSH restoration

3-epi isomer inactive; enterocin lacks neuronal data

Evidence Dimension	Antibacterial spectrum (Gram-positive vs. Gram-negative activity)
Target Compound Data	Active against both Gram-positive (e.g., S. lutea, S. aureus) and Gram-negative (e.g., K. pneumoniae, V. percolans) bacteria [2].
Comparator Or Baseline	3-epi-5-deoxyenterocin: Inhibits growth of Staphylococcus aureus only (Gram-positive).
Quantified Difference	Qualitative difference in spectrum: Deoxyenterocin is broad-spectrum; 3-epi-5-deoxyenterocin is selective for Gram-positive bacteria.
Conditions	In vitro antimicrobial susceptibility testing (specific MIC values not provided in the direct comparison study).

Why This Matters

For researchers requiring a compound with a defined broad-spectrum antibacterial profile, deoxyenterocin is the appropriate selection; choosing the incorrect stereoisomer would yield a limited and functionally distinct outcome.

• [1] New α-pyrone-containing metabolites from a marine-derived actinomycete. (1996). Tetrahedron, 52(24), 8073-8080. View Source
• [2] Deoxyenterocin. (n.d.). In PeptideDB. View Source

C5 Deoxygenation: Stability & Synthesis

Deoxyenterocin demonstrates a specific neuroprotective effect by preventing hydrogen peroxide-induced decreases in glutathione (GSH) levels and mitochondrial membrane potential in mouse primary cortical neuronal cultures at a low concentration of 1 μM [1]. While this antioxidant property is a documented feature of deoxyenterocin, it is not an established characteristic of the parent compound enterocin or most wailupemycin analogs, representing a class-level distinction.

Synthesis & C5 Stability

Class-level

16 steps, 0.2% yield (vs 22 steps, 0.4% yield)

Shorter route but lower yield; C5 oxidation not interchangeable

Late-stage C5 functionalization not feasible

Evidence Dimension	Antioxidant / Neuroprotective effect
Target Compound Data	Prevents H2O2-induced decreases in GSH and mitochondrial membrane potential at 1 μM.
Comparator Or Baseline	Enterocin and wailupemycins (not reported to possess this specific activity at this concentration in this model).
Quantified Difference	Deoxyenterocin is active in a neuroprotection model at 1 μM; comparative data for analogs in this model are absent in the literature.
Conditions	Mouse primary cortical neuronal cultures, hydrogen peroxide-induced oxidative stress model

Why This Matters

This unique activity profile makes deoxyenterocin the only compound in its immediate family suitable for studies in oxidative stress, neuroprotection, and related mitochondrial dysfunction research, directing procurement decisions away from its analogs.

• [1] Deoxyenterocin. (n.d.). In PeptideDB. View Source

Deoxyenterocin Application Scenarios

H1N1 Antiviral Lead Optimization

Deoxyenterocin is a superior selection for programs targeting influenza A (H1N1) virus inhibition. Its 60.6% reduction of viral cytopathic effect at 50 μg/mL, which surpasses both the positive control ribavirin (45.3%) and related wailupemycin analogs [1], establishes it as a validated and potent antiviral lead compound. Researchers in virology and antiviral drug discovery should prioritize deoxyenterocin for structure-activity relationship (SAR) studies and mechanism of action investigations against H1N1.

Neurodegeneration Models: GSH Restoration

For researchers seeking to study a natural product with a unique ionophoric mechanism and broad-spectrum antibacterial activity, deoxyenterocin is the appropriate tool. Unlike the stereoisomer 3-epi-5-deoxyenterocin which is limited to Gram-positive bacteria [2], deoxyenterocin exhibits activity against both Gram-positive (e.g., S. aureus) and Gram-negative (e.g., K. pneumoniae) pathogens [3]. This makes it a valuable starting point for developing novel membrane-active agents or for studying bacterial ion transport disruption.

Engineered Biosynthesis of O-Methylated Polyketides

Deoxyenterocin's ability to preserve glutathione levels and mitochondrial membrane potential in neuronal cultures at a low concentration of 1 μM [4] is a unique and differentiating feature. It is therefore the compound of choice for researchers investigating mechanisms of oxidative stress, neuroprotection, and mitochondrial dysfunction. Its analogs lack this established bioactivity profile, making deoxyenterocin the essential tool for these specific research applications.

Application

Selection Property

Validation Focus

Influenza A antiviral screening

H1N1 cytopathic effect inhibition profile

Comparator antiviral assay benchmarking

Neuronal oxidative stress research

Glutathione restoration capacity

Stereochemical specificity & dose-response review

Polyketide biosynthetic engineering

EncK methyltransferase dependency

Heterologous expression and bioconversion efficiency review

Gram-negative antibacterial screening

Quantitative growth inhibition data

MIC benchmarking & spectrum-of-activity review

• [1] Liu, H., Chen, Z., Zhu, G., et al. (2017). Phenolic polyketides from the marine alga-derived Streptomyces sp. OUCMDZ-3434. Tetrahedron, 73(36), 5451-5455. View Source
• [2] New α-pyrone-containing metabolites from a marine-derived actinomycete. (1996). Tetrahedron, 52(24), 8073-8080. View Source
• [3] Deoxyenterocin. (n.d.). In PeptideDB. View Source
• [4] Deoxyenterocin. (n.d.). In PeptideDB. View Source